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Compound of Interest

Compound Name: SAR-20347

Cat. No.: B610684 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

This document provides essential guidance on the proper disposal procedures for SAR-20347,

a potent inhibitor of TYK2/JAK1 kinases. In the absence of a specific Safety Data Sheet (SDS)

for SAR-20347, a cautious approach is mandated. This guide is based on general principles of

laboratory safety and chemical waste management.

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the policies of your institution's Environmental Health and Safety (EHS)

department. Always consult with your institution's EHS or a qualified waste disposal vendor for

specific requirements.

Hazard Assessment and Precautionary Measures
Due to the lack of a comprehensive hazard profile for SAR-20347, it should be handled as a

potentially hazardous substance. The precautionary principle dictates that until proven

otherwise, unknown chemicals should be treated with care.

Key Precautionary Steps:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves (nitrile or neoprene), and a lab coat when handling SAR-20347 in solid form or in

solution.
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Conduct all handling and preparation of SAR-20347 within a certified chemical fume hood to

minimize inhalation exposure.

Avoid generating dust when working with the solid compound.

Disposal of Solid SAR-20347
Unused or expired solid SAR-20347 should be disposed of as chemical waste.

Procedure:

Ensure the primary container is securely sealed.

Place the sealed primary container into a larger, compatible, and clearly labeled secondary

container.

The label on the secondary container must include:

"Hazardous Waste"

The full chemical name: SAR-20347

CAS Number: 1450881-55-6

Approximate quantity

Date of accumulation

Store the labeled waste container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Arrange for pickup and disposal by your institution's EHS department or a licensed chemical

waste disposal company.

Do NOT dispose of solid SAR-20347 in regular trash or down the drain.

Disposal of SAR-20347 in Solution
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SAR-20347 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO). The disposal

method must account for both the compound and the solvent.

Procedure for SAR-20347 in DMSO:

Collect all waste solutions of SAR-20347 in a designated, compatible, and properly sealed

waste container.

The waste container must be clearly labeled with:

"Hazardous Waste"

The names and approximate concentrations of all components (e.g., "SAR-20347 in

DMSO, <10 mM").

Associated hazards (e.g., "Combustible," "Potential Toxin").

Store the waste container in a designated hazardous waste accumulation area, away from

ignition sources.

Follow your institution's procedures for the disposal of flammable and potentially toxic

chemical waste.

Do NOT dispose of SAR-20347 solutions down the drain. DMSO can facilitate the absorption of

other chemicals through the skin and may not be suitable for sewer disposal in all jurisdictions.

Decontamination and Disposal of Contaminated
Materials
All materials that come into contact with SAR-20347 should be considered contaminated and

disposed of accordingly.

Procedure:

Glassware and Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b610684?utm_src=pdf-body
https://www.benchchem.com/product/b610684?utm_src=pdf-body
https://www.benchchem.com/product/b610684?utm_src=pdf-body
https://www.benchchem.com/product/b610684?utm_src=pdf-body
https://www.benchchem.com/product/b610684?utm_src=pdf-body
https://www.benchchem.com/product/b610684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse contaminated glassware and equipment with a suitable solvent (e.g., ethanol or

acetone) in a chemical fume hood.

Collect the rinsate as hazardous waste.

After initial rinsing, wash with soap and water.

Consumables (Gloves, Pipette Tips, etc.):

Place all contaminated disposable items in a designated hazardous waste bag or

container.

Label the container as "Hazardous Waste" with a description of the contents.

Dispose of through your institution's chemical waste stream.

Spill Management
In the event of a spill, follow these immediate steps:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Wear PPE: Don appropriate PPE, including respiratory protection if dealing with a large

quantity of solid or an aerosol-generating spill.

Containment and Cleanup:

Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.

Carefully scoop the material into a labeled hazardous waste container.

Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial spill pillows). Place the absorbent material into a labeled hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.
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Report: Report the spill to your supervisor and your institution's EHS department.

Data Presentation
Table 1: SAR-20347 Chemical and Physical Properties

Property Value

Molecular Formula C₂₁H₁₈ClFN₄O₄

Molecular Weight 444.8 g/mol

CAS Number 1450881-55-6

Appearance Solid

Solubility Soluble in DMSO

Table 2: Recommended Storage Conditions

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 1 year

Experimental Protocols Cited
While specific disposal protocols for SAR-20347 are not readily available, the handling

procedures are derived from general laboratory safety standards for research chemicals. For

detailed experimental use protocols, refer to the manufacturer's product information sheet or

relevant published literature.
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SAR-20347 Disposal Workflow
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Caption: Disposal workflow for solid, solution, and contaminated forms of SAR-20347.
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SAR-20347 Spill Response Plan

Spill Occurs

Evacuate & Secure Area

Ensure Ventilation

Wear Appropriate PPE

Contain & Absorb Spill

Clean & Decontaminate Area

Dispose of Cleanup Materials as Hazardous Waste

Report to Supervisor & EHS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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